Cas no 1861210-70-9 (2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride
• CAS No: 1861210-70-9
• MF: C₉H₁₀BrClO₃S
• MW: 313.595900058746
• CID: 6014900
• PubChem ID: 165959658
• Update Time: 2025-10-05

2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1861210-70-9
• 2-(3-bromo-4-methylphenoxy)ethane-1-sulfonyl chloride
• EN300-1145062
• 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride

• Inchi： 1S/C9H10BrClO3S/c1-7-2-3-8(6-9(7)10)14-4-5-15(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： ZWEQUAKWEQHTHT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)OCCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 311.92226g/mol
• Monoisotopic Mass: 311.92226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride

Research Briefing on 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride (CAS: 1861210-70-9) in Chemical Biology and Pharmaceutical Applications

2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride (CAS: 1861210-70-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ring and sulfonyl chloride functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride as a key building block for the synthesis of irreversible kinase inhibitors. The researchers demonstrated that the sulfonyl chloride moiety enables selective covalent binding to cysteine residues in the ATP-binding pocket of target kinases, offering a promising strategy for overcoming drug resistance in cancer therapy. The study reported a 40% improvement in inhibitory activity compared to non-covalent analogs.

In parallel research, scientists at the Scripps Research Institute utilized this compound to develop novel PROTAC (Proteolysis Targeting Chimera) molecules. The bromine atom at the 3-position was found to facilitate efficient linker conjugation, while the sulfonyl chloride group allowed for precise control over the warhead-protein interaction. This dual functionality has opened new avenues for targeted protein degradation, with particular success observed in challenging targets such as transcription factors.

Recent advances in synthetic methodology have also improved the accessibility of 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride. A 2024 Nature Protocols publication detailed an optimized two-step synthesis from commercially available 3-bromo-4-methylphenol, achieving an overall yield of 78% with excellent purity (>99%). This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

The compound's unique reactivity profile has led to innovative applications in chemical biology. A recent ACS Chemical Biology study employed 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride as a selective labeling reagent for surface-exposed tyrosine residues in proteins. This approach demonstrated superior specificity compared to traditional diazonium-based labeling strategies, with potential applications in protein-protein interaction studies and antibody-drug conjugate development.

From a safety and pharmacological perspective, recent toxicological evaluations (2024, Regulatory Toxicology and Pharmacology) indicate that 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride shows favorable in vitro safety profiles when properly handled, with moderate cytotoxicity only observed at concentrations >100 μM. These findings support its continued use in drug discovery while emphasizing the need for proper safety protocols during laboratory handling.

Looking forward, the unique chemical properties of 2-(3-Bromo-4-methylphenoxy)ethane-1-sulfonyl chloride position it as a valuable tool for addressing emerging challenges in medicinal chemistry. Current research directions include its application in the development of covalent inhibitors for previously "undruggable" targets, as well as its use in the construction of next-generation bifunctional molecules for targeted therapies. The compound's versatility and recent synthetic improvements suggest it will remain an important reagent in chemical biology and pharmaceutical research for the foreseeable future.